Cas no 1805526-06-0 (Ethyl 3-chloro-5-fluoro-4-methylphenylacetate)

• Product Name: Ethyl 3-chloro-5-fluoro-4-methylphenylacetate
• CAS No: 1805526-06-0
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5006754
• Update Time: 2025-06-10

Ethyl 3-chloro-5-fluoro-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-fluoro-4-methylphenylacetate

• Inchi： 1S/C11H12ClFO2/c1-3-15-11(14)6-8-4-9(12)7(2)10(13)5-8/h4-5H,3,6H2,1-2H3
• InChI Key： NHVDNHCVPCESBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-chloro-5-fluoro-4-methylphenylacetate

Ethyl 3-chloro-5-fluoro-4-methylphenylacetate (CAS No. 1805526-06-0): A Comprehensive Overview

Ethyl 3-chloro-5-fluoro-4-methylphenylacetate (CAS No. 1805526-06-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the development of various medicinal applications. Its molecular structure, featuring both chloro and fluoro substituents, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The significance of Ethyl 3-chloro-5-fluoro-4-methylphenylacetate lies in its potential applications across multiple domains, including drug discovery, agrochemicals, and material science. The presence of both electron-withdrawing and electron-donating groups in its structure allows for a wide range of chemical reactions, making it a valuable building block for further functionalization. In recent years, there has been a growing interest in exploring the pharmacological properties of this compound, particularly in the context of developing novel therapeutic agents.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. For instance, researchers have been investigating its potential use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chloro and fluoro substituents on the phenyl ring enhance the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for oral administration. This has led to several preclinical studies evaluating the efficacy and safety of derivatives derived from Ethyl 3-chloro-5-fluoro-4-methylphenylacetate.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of agrochemicals. The structural features of Ethyl 3-chloro-5-fluoro-4-methylphenylacetate make it an excellent candidate for developing novel pesticides and herbicides. These derivatives exhibit potent activity against a range of pests while maintaining environmental safety. The fluoro substituent, in particular, is known to enhance the bioavailability and resistance to degradation, ensuring prolonged efficacy.

The synthesis of Ethyl 3-chloro-5-fluoro-4-methylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation. These methods not only improve efficiency but also minimize waste, aligning with green chemistry principles.

The chemical properties of Ethyl 3-chloro-5-fluoro-4-methylphenylacetate have also been extensively studied to understand its reactivity and interaction with biological targets. Computational chemistry has played a pivotal role in predicting the behavior of this compound in various environments. Molecular modeling techniques have helped researchers identify potential binding sites on biological targets, facilitating the design of more effective drug candidates.

One notable application of this compound is in the development of fluorinated aromatic compounds, which are known for their enhanced metabolic stability and bioavailability. These properties are particularly valuable in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic success. Researchers have leveraged the structural versatility of Ethyl 3-chloro-5-fluoro-4-methylphenylacetate to develop a library of fluorinated derivatives with diverse biological activities.

The impact of this compound extends beyond academic research; it has practical implications in industrial applications as well. Companies specializing in fine chemicals have integrated Ethyl 3-chloro-5-fluoro-4-methylphenylacetate into their product portfolios due to its versatility and reactivity. Its use as an intermediate has streamlined synthetic pathways for numerous high-value compounds, reducing production costs and improving scalability.

In conclusion, Ethyl 3-chloro-5-fluoro-4-methylphenylacetate (CAS No. 1805526-06-0) is a multifaceted compound with significant potential across various industries. Its unique structural features make it an invaluable tool in pharmaceutical research, agrochemical development, and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and progress in multiple scientific domains.